Cas no 107467-06-1 (3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-)

107467-06-1 structure
Product name:3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-
3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-
- [4,5-bis(hydroxymethyl)-2-methylpyridin-3-yl] hydrogen sulfate
- 6-Methyl-5-(sulfooxy)-3,4-pyridinedimethanol
- 4,5-bis(hydroxymethyl)-2-methylpyridin-3-yl hydrogen sulfate
- pyridoxine 3-sulfate
- 3,4-Pyridinedimethanol, 6-methyl-5-(sulfooxy)-
- DTXSID20148054
- 107467-06-1
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- Inchi: InChI=1S/C8H11NO6S/c1-5-8(15-16(12,13)14)7(4-11)6(3-10)2-9-5/h2,10-11H,3-4H2,1H3,(H,12,13,14)
- InChI Key: KEXPIEQVJDWERO-UHFFFAOYSA-N
- SMILES: OCC1=CN=C(C)C(OS(=O)(O)=O)=C1CO
Computed Properties
- Exact Mass: 249.03073
- Monoisotopic Mass: 249.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.633
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.619
- PSA: 116.95
- LogP: 0.63700
3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)- Related Literature
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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